Cas no 1804739-65-8 (3-Fluoro-2-nitro-5-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 3-Fluoro-2-nitro-5-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1804739-65-8
• MF: C₈H₃F₄N₃O₃
• MW: 265.121335268021
• CID: 4828838
• Update Time: 2025-06-11

3-Fluoro-2-nitro-5-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-nitro-5-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C8H3F4N3O3/c9-4-3-6(18-8(10,11)12)5(1-2-13)14-7(4)15(16)17/h3H,1H2
• InChI Key： KFCIDRYVGGSZIY-UHFFFAOYSA-N
• SMILES： FC1=C([N+](=O)[O-])N=C(CC#N)C(=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 361
• XLogP3: 2
• Topological Polar Surface Area: 91.7

Additional information on 3-Fluoro-2-nitro-5-(trifluoromethoxy)pyridine-6-acetonitrile

Professional Introduction to 3-Fluoro-2-nitro-5-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1804739-65-8)

3-Fluoro-2-nitro-5-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1804739-65-8) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural and functional attributes, represents a critical intermediate in the synthesis of various biologically active molecules. The presence of multiple fluorinated and nitro substituents enhances its reactivity, making it a valuable building block for further chemical modifications.

The compound's molecular structure, featuring a pyridine core with fluoro, nitro, and trifluoromethoxy functional groups, imparts distinct electronic and steric properties. These properties are particularly advantageous in medicinal chemistry, where precise control over molecular interactions is essential for designing drugs with high efficacy and selectivity. The acetonitrile moiety at the 6-position further contributes to the compound's versatility, allowing for diverse derivatization strategies.

In recent years, the demand for fluorinated pyridines has surged due to their prevalence in modern pharmaceuticals. These compounds often exhibit improved metabolic stability, better bioavailability, and enhanced binding affinity to biological targets. For instance, 3-fluoro substituents are frequently incorporated into drug molecules to enhance their pharmacokinetic profiles. Similarly, the trifluoromethoxy group is known for its ability to modulate electronic properties and improve binding interactions with enzymes and receptors.

The nitro group in 3-fluoro-2-nitro-5-(trifluoromethoxy)pyridine-6-acetonitrile plays a crucial role in its reactivity. Nitro groups can be selectively reduced to amino groups, providing a versatile handle for further functionalization. This property is particularly useful in multi-step synthetic routes where controlled introduction or modification of functional groups is required. Moreover, the electron-withdrawing nature of the nitro group can influence the electronic distribution of the molecule, affecting its interactions with biological targets.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been employed to introduce fluorinated and nitro substituents with high precision. These methods not only improve yield but also minimize unwanted byproducts, making the process more sustainable and environmentally friendly.

The applications of 3-fluoro-2-nitro-5-(trifluoromethoxy)pyridine-6-acetonitrile extend beyond pharmaceuticals into the agrochemical sector. Fluorinated pyridines are integral components in the development of novel pesticides and herbicides due to their ability to interact strongly with biological targets in pests while maintaining low toxicity to non-target organisms. This makes them ideal candidates for environmentally sustainable agricultural practices.

In academic research, this compound has been utilized as a key intermediate in the synthesis of various heterocyclic derivatives. These derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural diversity achievable through modifications of this compound underscores its importance as a synthetic scaffold.

The role of computational chemistry in optimizing derivatives of 3-fluoro-2-nitro-5-(trifluoromethoxy)pyridine-6-acetonitrile cannot be overstated. Molecular modeling techniques allow researchers to predict the behavior of these compounds before they are synthesized, saving time and resources. By simulating interactions with biological targets, scientists can identify promising candidates for further experimental validation.

Future research directions may explore novel synthetic pathways that enhance the accessibility of this compound while maintaining high purity standards. Additionally, investigating its potential applications in material science could open up new avenues for innovation. The unique electronic properties conferred by its fluorinated and nitro substituents make it an attractive candidate for developing advanced materials with tailored functionalities.

In conclusion, 3-fluoro-2-nitro-5-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1804739-65-8) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its structural features enable diverse chemical modifications, making it a valuable tool for drug discovery and material development. As research continues to uncover new applications for this compound, its importance in science and industry is likely to grow even further.